![molecular formula C6H5BBrFO2 B1284245 (3-Bromo-2-fluorophenyl)boronic acid CAS No. 352535-97-8](/img/structure/B1284245.png)
(3-Bromo-2-fluorophenyl)boronic acid
Overview
Description
(3-Bromo-2-fluorophenyl)boronic acid, also known as 3-BFPBA, is a widely used reagent in organic synthesis. It is a useful building block for the synthesis of a variety of organic compounds. It has been used in the synthesis of pharmaceuticals, polymers, dyes, and other organic compounds. 3-BFPBA has also been used in a variety of scientific research applications, including in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Applications in Organic Chemistry : (3-Bromo-2-fluorophenyl)boronic acid and its derivatives are crucial in the synthesis of biologically active compounds. They are widely used in Suzuki cross-coupling reactions, Petasis reactions, asymmetric synthesis of amino acids, Diels-Alder reactions, protection of diols, selective reduction of aldehydes, carboxylic acid activation, and as general reagents in organic synthesis (Das et al., 2003).
- Halodeboronation of Aryl Boronic Acids : The halodeboronation of various aryl boronic acids, including 3-bromo-2-fluorophenylboronic acid, has been explored. This process allows the transformation into aryl bromides and chlorides, showcasing the versatility in synthesis applications (Szumigala et al., 2004).
Reactivity and Binding Studies
- Reactivity with Diols : Research has been conducted on the reactivity of 3-fluorophenylboronic acids with diols, revealing insights into the reactivity orders and challenging previous assumptions about the reactivity of boronic acids and their ions (Watanabe et al., 2013).
Applications in Sensing and Biomaterials
- Optical Modulation in Materials Chemistry : The interaction of phenyl boronic acids with saccharides and their binding to diols has been utilized in the construction of glucose sensing materials. These materials operate at physiological pH, demonstrating applications in biomedical sensing (Mu et al., 2012).
- Fluorescent Chemosensors : Boronic acid, including derivatives of 3-bromo-2-fluorophenylboronic acid, has been used in the development of fluorescent sensors. These sensors are capable of probing carbohydrates, bioactive substances, and various ions, indicating their potential in disease diagnosis and treatment (Huang et al., 2012).
Advanced Organic Reactions
- Suzuki-Miyaura Coupling Reactions : The use of 3-bromo-2-fluorophenylboronic acid in Suzuki-Miyaura coupling reactions has been explored, especially for challenging substrates like polyfluorophenylboronic acids. This highlights its importance in complex organic synthesis (Kinzel et al., 2010).
Influence on Acidity and Structure
- Acidity and Structural Behavior : The influence of fluorination on the properties of phenylboronic compounds, including derivatives like 3-bromo-2-fluorophenylboronic acid, has been studied. This research is significant for applications in organic synthesis, analytical chemistry, and medicinal chemistry, where Lewis acidity plays a crucial role (Gozdalik et al., 2017).
Miscellaneous Applications
- Food Technology : In the context of food technology, boronic acids have been investigated for the specific reduction of fructose in food matrices, such as fruit juice. This showcases the potential of boronic acids, including 3-bromo-2-fluorophenylboronic acid, in the food industry (Pietsch & Richter, 2016).
Mechanism of Action
Target of Action
The primary target of (3-Bromo-2-fluorophenyl)boronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the Suzuki–Miyaura coupling reaction, the compound interacts with its target through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the Suzuki–Miyaura coupling pathway . This pathway involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s interaction with the palladium catalyst facilitates the formation of new carbon-carbon bonds .
Pharmacokinetics
It’s known that the kinetics of similar boronic pinacol esters are dependent on the substituents in the aromatic ring . Also, the pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH .
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This leads to the synthesis of novel compounds, which can be used in various applications, including the creation of liquid crystalline fluorobiphenylcyclohexenes .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For example, the compound’s reactivity can be affected by the presence of air . Cyclobutylboronic acid, a similar compound, is known to decompose in air . Therefore, care must be taken when handling these compounds, especially under specific environmental conditions .
Safety and Hazards
Future Directions
Boron reagents like (3-Bromo-2-fluorophenyl)boronic acid
have been used to synthesize novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls . They have also been used in the synthesis of o-phenylphenols, which are potent leukotriene B4 receptor agonists . These applications suggest potential future directions in the fields of materials science and medicinal chemistry.
Biochemical Analysis
Biochemical Properties
(3-Bromo-2-fluorophenyl)boronic acid plays a significant role in biochemical reactions, particularly in the inhibition of serine proteases. It interacts with enzymes such as chymotrypsin and trypsin by forming a reversible covalent bond with the active site serine residue. This interaction inhibits the enzyme’s activity, making this compound a valuable tool in studying protease function and developing protease inhibitors .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of kinases involved in cell signaling, leading to altered phosphorylation states of key signaling proteins. This modulation can impact gene expression and cellular metabolism, ultimately affecting cell function and viability .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their activity by forming a covalent bond with the catalytic serine residue. This inhibition can lead to changes in gene expression and cellular function. Additionally, this compound can interact with other biomolecules, such as proteins and nucleic acids, further influencing cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions. Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained inhibition of enzyme activity and prolonged changes in gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity. At higher doses, this compound can induce toxic effects, including cellular damage and organ dysfunction. These threshold effects highlight the importance of careful dosage optimization in preclinical studies .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its biotransformation. The compound can also affect metabolic flux and metabolite levels, leading to changes in cellular metabolism. These interactions are crucial for understanding the compound’s pharmacokinetics and potential drug interactions .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, influencing its localization and accumulation. For example, the compound can be taken up by cells via active transport mechanisms and distributed to specific cellular compartments, affecting its activity and function .
Subcellular Localization
The subcellular localization of this compound is critical for its activity. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can influence its interactions with biomolecules and its overall efficacy in biochemical reactions .
Properties
IUPAC Name |
(3-bromo-2-fluorophenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BBrFO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCLOSORNRRMFIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=CC=C1)Br)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BBrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90584268 | |
Record name | (3-Bromo-2-fluorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90584268 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
352535-97-8 | |
Record name | (3-Bromo-2-fluorophenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90584268 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-2-fluorophenylboronic Acid (contains varying amounts of Anhydride) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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